Cas no 1153291-65-6 (4-(Trifluoromethyl)-2,3-dihydro-1,3-thiazol-2-one)

• Product Name: 4-(Trifluoromethyl)-2,3-dihydro-1,3-thiazol-2-one
• CAS No: 1153291-65-6
• MF: C₄H₂F₃NOS
• MW: 169.12498998642
• MDL: MFCD12131297
• CID: 2118408
• PubChem ID: 17977185
• Update Time: 2025-05-19

4-(Trifluoromethyl)-2,3-dihydro-1,3-thiazol-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(trifluoromethyl)-2(3H)-Thiazolone
• 4-(trifluoromethyl)-2,3-dihydro-1,3-thiazol-2-one
• 4-(trifluoromethyl)-3H-1,3-thiazol-2-one
• 1153291-65-6
• SCHEMBL23642449
• AT15103
• MFCD12131297
• AKOS009569586
• EN300-84321
• SCHEMBL2129416
• C4H2F3NOS
• DB-060721
• 4-(trifluoromethyl)thiazol-2(3H)-one
• NUTIRAIHGFECTL-UHFFFAOYSA-N
• 811-764-7
• 2(3H)-Thiazolone, 4-(trifluoromethyl)-
• 2-Hydroxy-4-trifluoromethylthiazole
• 4-(Trifluoromethyl)-2,3-dihydro-1,3-thiazol-2-one

• MDL： MFCD12131297
• Inchi： 1S/C4H2F3NOS/c5-4(6,7)2-1-10-3(9)8-2/h1H,(H,8,9)
• InChI Key： NUTIRAIHGFECTL-UHFFFAOYSA-N
• SMILES： S1C(NC(=C1)C(F)(F)F)=O

Computed Properties

• Exact Mass: 168.98091935Da
• Monoisotopic Mass: 168.98091935Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 54.4Ų

Additional information on 4-(Trifluoromethyl)-2,3-dihydro-1,3-thiazol-2-one

Chemical Profile of 4-(Trifluoromethyl)-2,3-dihydro-1,3-thiazol-2-one (CAS No. 1153291-65-6)

4-(Trifluoromethyl)-2,3-dihydro-1,3-thiazol-2-one is a heterocyclic compound characterized by a trifluoromethyl substituent on the thiazole ring, which significantly influences its chemical reactivity and biological activity. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 1153291-65-6, has garnered attention in the pharmaceutical and chemical research communities due to its potential applications in drug discovery and material science. The structural framework of this molecule combines a dihydrothiazole core with a trifluoromethyl group, making it a promising candidate for further exploration in medicinal chemistry.

The trifluoromethyl group is a key feature of this compound, contributing to its lipophilicity and metabolic stability. In pharmaceutical applications, trifluoromethyl groups are frequently incorporated into molecules to enhance binding affinity, prolong half-life, and improve pharmacokinetic properties. The presence of this group in 4-(Trifluoromethyl)-2,3-dihydro-1,3-thiazol-2-one suggests that it may exhibit enhanced bioavailability and resistance to metabolic degradation compared to analogs lacking this substituent.

The dihydrothiazole scaffold is another critical component of this compound, which is known for its versatility in medicinal chemistry. Thiazole derivatives have been widely studied for their antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The modification of the thiazole ring with a dihydro moiety further expands its potential biological activities by increasing the molecule's solubility and reducing its tendency to form hydrogen bonds with biological targets.

Recent research has highlighted the importance of 4-(Trifluoromethyl)-2,3-dihydro-1,3-thiazol-2-one in the development of novel therapeutic agents. Studies have demonstrated that compounds with similar structural motifs can inhibit key enzymes involved in cancer progression and inflammation. For instance, derivatives of dihydrothiazole have been shown to target enzymes such as Janus kinases (JAKs) and cyclin-dependent kinases (CDKs), which play crucial roles in cell proliferation and differentiation.

The trifluoromethyl group's electron-withdrawing nature also enhances the electrophilicity of the thiazole ring, making it more susceptible to nucleophilic attack. This property has been exploited in the synthesis of various bioactive molecules where selective functionalization is required. Additionally, the compound's ability to undergo further derivatization allows researchers to fine-tune its pharmacological profile by introducing additional substituents or modifying existing ones.

In material science, 4-(Trifluoromethyl)-2,3-dihydro-1,3-thiazol-2-one has shown promise as a precursor for synthesizing advanced materials with unique properties. The trifluoromethyl group can influence the electronic and optical characteristics of polymers and organic semiconductors when incorporated into their backbones. Researchers are exploring its use in developing high-performance electronic devices and light-emitting materials where precise control over molecular structure is essential.

The synthesis of 4-(Trifluoromethyl)-2,3-dihydro-1,3-thiazol-2-one typically involves multi-step organic reactions starting from commercially available precursors. Common synthetic routes include cyclization reactions followed by functional group transformations to introduce the desired substituents. Advances in catalytic methods have enabled more efficient and sustainable production processes for this compound, reducing waste and improving yields.

The biological evaluation of 4-(Trifluoromethyl)-2,3-dihydro-1,3-thiazol-2-one has revealed several interesting properties. In vitro studies have shown that it exhibits moderate activity against certain bacterial strains and can inhibit the growth of fungi at concentrations comparable to those of known antifungal agents. Furthermore, preliminary experiments suggest that it may possess anti-inflammatory effects by modulating cytokine production pathways.

Future research directions for this compound include exploring its potential as an intermediate in drug development programs targeting neurological disorders. The combination of a trifluoromethyl group and a dihydrothiazole core suggests that it may interact with neurotransmitter receptors or ion channels involved in conditions such as epilepsy or depression. Additionally, computational modeling studies could provide insights into its binding interactions with biological targets at an atomic level.

The industrial relevance of 4-(Trifluoromethyl)-2,3-dihydro-1,3-thiazol-2-one extends beyond pharmaceuticals into agrochemicals and specialty chemicals. Its structural features make it a suitable candidate for developing novel pesticides or herbicides that target specific enzymatic pathways in pests while minimizing environmental impact. Furthermore，its stability under various conditions makes it an attractive candidate for use in formulations requiring long shelf life.

In conclusion,4-(Trifluoromethyl)-2,3-dihydro-1，3-thiazol-2-one (CAS No 1153291 65 6) represents a versatile compound with significant potential across multiple scientific disciplines。 Its unique structural features，including the presence of both a trifluoromethyl group and a dihydrothiazole scaffold，make it an attractive scaffold for further chemical modification and biological evaluation。 As research continues to uncover new applications for this molecule，its importance in drug discovery，material science，and industrial chemistry is likely to grow。